![molecular formula C17H18N4O3 B2671435 N-(2-(3-methylisoxazol-5-yl)ethyl)-3-(4-oxoquinazolin-3(4H)-yl)propanamide CAS No. 1421523-03-6](/img/structure/B2671435.png)
N-(2-(3-methylisoxazol-5-yl)ethyl)-3-(4-oxoquinazolin-3(4H)-yl)propanamide
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Description
N-(2-(3-methylisoxazol-5-yl)ethyl)-3-(4-oxoquinazolin-3(4H)-yl)propanamide is a useful research compound. Its molecular formula is C17H18N4O3 and its molecular weight is 326.356. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
The synthesis and physicochemical characterization of new quinazolinone derivatives and their analogs have been a significant area of research. These compounds have been synthesized and characterized using various spectroscopic methods (NMR, IR, mass spectrometry) and, in some cases, X-ray crystallography to determine their structural and conformational features. For instance, Zablotskaya et al. (2013) reported the synthesis and characterization of N-[(benzo)thiazol-2-yl]-2/3-[3,4-dihydroisoquinolin-2(1H)-yl]ethan/propanamide derivatives, demonstrating their psychotropic, anti-inflammatory, and cytotoxic activities through a series of in vivo and in vitro screenings (Zablotskaya et al., 2013).
Biological Activities
Quinazolinone derivatives exhibit a wide range of biological activities, including antitumor, antimicrobial, anti-inflammatory, and central nervous system (CNS) activities. Al-Suwaidan et al. (2016) designed and synthesized 3-benzyl-substituted-4(3H)-quinazolinones, demonstrating broad-spectrum antitumor activity through in vitro studies. Their molecular docking studies indicated the potential mechanisms of action, such as inhibition of EGFR-TK and B-RAF kinase in cancer cell lines (Al-Suwaidan et al., 2016). Additionally, Desai et al. (2007) reported on the synthesis and characterization of new quinazolines with potential antimicrobial properties, highlighting their effectiveness against various bacterial and fungal strains (Desai et al., 2007).
Anticonvulsant and Analgesic Effects
The exploration of quinazolinone derivatives for their anticonvulsant and analgesic properties has also been of interest. Malik et al. (2013) synthesized N-(benzo[d]thiazol-2-ylcarbamoyl)-2-methyl-4-oxoquinazoline-3(4H)-carbothioamide derivatives, evaluating their anticonvulsant effects through various experimental epilepsy models. Their findings suggested that certain derivatives exhibited significant anticonvulsant activity, potentially providing a basis for further pharmaceutical development (Malik et al., 2013).
Properties
IUPAC Name |
N-[2-(3-methyl-1,2-oxazol-5-yl)ethyl]-3-(4-oxoquinazolin-3-yl)propanamide |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C17H18N4O3/c1-12-10-13(24-20-12)6-8-18-16(22)7-9-21-11-19-15-5-3-2-4-14(15)17(21)23/h2-5,10-11H,6-9H2,1H3,(H,18,22) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ISCOEQDIXAQWBP-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NOC(=C1)CCNC(=O)CCN2C=NC3=CC=CC=C3C2=O |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N4O3 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.35 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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